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Introduction

High-frequency water quality monitoring provides researchers and environmental scientists with
detailed, real-time data, enabling a deeper understanding of the dynamic nature of aquatic
systems.[1] These data are crucial for observing and analyzing trends and patterns that are not
measurable with low-frequency sampling.[1] The YSI EXO2 multiparameter sonde is a robust
and versatile platform for unattended, continuous monitoring in various aquatic environments,
including oceans, estuaries, rivers, lakes, and groundwater.[2][3] This document provides
detailed protocols for the deployment, calibration, and maintenance of the EXO2 sonde to
ensure the collection of high-quality, reliable data.

The EXO2 sonde can be equipped with up to seven sensors, including a central wiper to
prevent biofouling, and has a battery life of approximately 90 days when sampling at 15-minute
intervals.[2][4] Its robust design and advanced sensor technology make it an ideal tool for long-
term, high-frequency monitoring campaigns.[3][5]

EXO2 Sonde and Sensor Specifications

The EXO2 sonde offers a flexible platform with interchangeable smart sensors.[5] Key
specifications are summarized in the tables below.

Table 1: EXO2 Sonde Specifications
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Feature

Specification

Sensor Ports

6 universal sensor ports, 1 central wiper port

Power Supply

4 D-cell alkaline batteries[4][6]

Battery Life

Approximately 90 days with a 15-minute logging

interval[3][4]

Data Memory

Can store over 1,000,000 readings[5]

Operating Depth

Up to 250 meters[5]

Communication

Bluetooth, USB, field cable to handheld[4][7]

Dimensions

71.1 cm (Length) x 7.62 cm (Diameter)[3]

Weight

3.60 kg with batteries[7]

Table 2: Common EXO Sensor Specifications

Parameter Sensor Type Range Accuracy
_ +0.01 °C / +0.5% of
Temperature/Conducti ) -5t0 50 °C /0 to 200 )
_ Wiped reading or 0.001
vity mS/cm
mS/cm
0to 14 pH/-999 to
pH/ORP Wet-mateable +0.1 pH/+*20 mV

999 mV

Dissolved Oxygen

+0.1 mg/L at <8 mg/L;

) Optical 0 to 50 mg/L
(Optical) +0.2 mg/L at >8 mg/L
o ) +2% of reading or 0.3
Turbidity Optical 0 to 4000 FNU
FNU
Total Algae

(Chlorophyll + Dual-channel Optical

Phycocyanin)

0 to 400 pg/L Chl

Linearity: R2 > 0.999

fDOM (fluorescent
Dissolved Organic
Matter)

Optical

0 to 300 ppb QSU

Detection Limit: 0.07
ppb QSU[7]
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Experimental Protocols
Sonde Preparation and Calibration

Accurate data collection begins with proper sonde preparation and sensor calibration. It is
recommended to have a dedicated, clean calibration cup for laboratory use to avoid
contamination.[8]

Protocol 1: Pre-Deployment Preparation and Calibration

 Inspect and Clean: Visually inspect the sonde, sensors, and connectors for any damage or
debris. Clean the sensors and sonde body with fresh water.[9] Use a soft brush to gently
clean sensor faces.

« Install Batteries: Unscrew the battery cap and install four new D-cell alkaline batteries,
ensuring correct polarity.[6]

« Install Sensors: Remove port plugs and insert the desired smart sensors into any of the
universal ports. Hand-tighten the locking rings.

o Connect to Software: Connect the sonde to a computer running KOR software via a USB
adapter or to an EXO Handheld.[6][9]

o Perform Calibration:

o Conductivity: Rinse the sensors and calibration cup with deionized water, then with the
conductivity standard (e.g., 50,000 uS/cm).[9] Fill the calibration cup with fresh standard
and follow the software prompts to calibrate.

o pH: Use a two or three-point calibration with fresh pH buffers (e.g., 7.00, 4.01, 10.01).[9]
Rinse with deionized water and then with the respective buffer before each calibration
point.

o Dissolved Oxygen: A 100% saturation calibration is typically performed in moisture-
saturated air. Ensure the sensor is dry and follow the software instructions. An internal
barometer in the sonde provides accurate pressure for calibration.[5]
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o Other Sensors: Follow the manufacturer's recommended calibration procedures for other
installed sensors (e.g., turbidity, chlorophyll).

o Set Deployment Parameters: Using the software, set the logging interval (e.g., every 15
minutes), start time, and site information.[9][10]

Sonde Deployment

Proper deployment is critical for collecting representative data and ensuring the security of the
instrument.

Protocol 2: Field Deployment

o Site Selection: Choose a deployment location that is representative of the water body being
studied and offers protection from high flow, debris, and vandalism.

e Secure Mooring: Attach the sonde to a secure structure such as a buoy, pier, or weighted
tripod using appropriate mooring lines and strain relief.

« Initiate Logging:
o Connect the sonde to the EXO Handheld.
o Navigate to the "Start Logging” menu on the handheld.[10]
o Select the correct site name.[10]
o Initiate the logging session.[10]
e Deployment:

o For vertical profiling, have one person lower the sonde, another manage the cable, and a
third operate the handheld.[10]

o Lower the sonde slowly to the desired depth.[10]

o For fixed-depth deployments, ensure the sonde is at the target depth and securely
fastened.
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Record Metadata: Document the deployment date, time, location (GPS coordinates),
deployment depth, and any other relevant observations.

Data Retrieval and Maintenance

Regular site visits are necessary to retrieve data and perform routine maintenance.

Protocol 3: Data Retrieval and Field Maintenance

Stop Logging: Connect the EXO Handheld and stop the current logging session.[10]

Download Data: Transfer the logged data from the sonde to the handheld or a field laptop.
[10]

Retrieve Sonde: Carefully retrieve the sonde from the water.
Field Maintenance:
o Clean any biofouling or debris from the sonde and sensors.

o Inspect the central wiper brush and clean it with a comb or brush.[11] Replace if the
bristles are frayed.[11]

o Check for any damage to the sonde, sensors, or cables.
Post-Deployment:
o Rinse the sonde and sensors thoroughly with fresh water.[10]

o Perform a post-deployment calibration check to assess sensor drift. It is recommended to
start with monthly calibration checks.[11]

o Store the sonde with the calibration cup attached, containing a small amount of water to
keep the sensors moist.

Data Management and Quality Control

A structured approach to data management is essential for high-frequency monitoring projects.
[12]
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Table 3: Data Management Workflow

Step

Description

1. Data Transfer

Regularly transfer data from the field device to a

central database.

2. Data Backup

Create redundant backups of the raw data files.

3. Quality Assurance/Quality Control (QA/QC)

Apply automated and manual checks to identify
and flag erroneous data (e.g., out-of-range

values, sensor drift, biofouling effects).

4. Data Processing

Correct for sensor drift based on pre- and post-
deployment calibrations. Apply any necessary

unit conversions.

5. Data Analysis and Visualization

Use appropriate software to analyze and
visualize the high-frequency data to identify

trends, events, and anomalies.

Visualizations
Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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